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Compound of Interest

Compound Name: Acetic acid, (hydroxyimino)-, (Z)-

Cat. No.: B12441912

Important Safety Notice: The toxicological properties of (Z)-acetic acid, (hydroxyimino)- have
not been fully investigated.[1] Therefore, it must be handled with extreme caution, and all
disposal procedures should treat it as hazardous chemical waste. This guide provides
procedural steps based on general best practices for laboratory chemical waste management.
Always consult your institution's Environmental Health and Safety (EHS) department for
specific protocols and regulatory requirements.[2][3]

Hazard Profile and Safety Summary

Given the limited specific data on (Z)-acetic acid, (hydroxyimino)-, the hazard assessment is
based on its chemical structure (an organic acid and an oxime) and data from similar
compounds. It is classified as an irritant, and due to the acetic acid component, it is expected to
be corrosive.[1]
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Hazard Classification

Description

Recommended
Precautions

Eye Irritation

Expected to cause eye
irritation or serious eye
damage.[1][4]

Wear safety glasses with side

shields or chemical safety

goggles.[1][4]

Skin Irritation/Corrosion

Causes skin irritation and
potentially severe burns upon

prolonged contact.[1][4]

Wear appropriate chemical-

resistant gloves and a lab coat.

[4]

Respiratory Irritation

Inhalation of dust or aerosols
may cause respiratory tract

irritation.[1]

Handle in a well-ventilated

area or a chemical fume hood.

[4]

Reactivity

Potentially reacts with strong
oxidizing agents, strong acids,

or bases.[4]

Store separately from

incompatible materials.[5]

Personal Protective Equipment (PPE)

When handling (Z)-acetic acid, (hydroxyimino)- for disposal, the following PPE is mandatory:

PPE Type

Specification

Purpose

Eye Protection

Chemical safety goggles or
safety glasses with side

shields.

Protects eyes from splashes

and aerosols.[4]

Hand Protection

Chemical-resistant gloves
(e.g., Nitrile).

Prevents skin contact.[4]

Body Protection

Laboratory coat.

Protects from contamination of

personal clothing.[4]

Step-by-Step Disposal Protocol

Disposal of (Z)-acetic acid, (hydroxyimino)- must be handled through your institution's

hazardous waste management program.[2][6] Do not dispose of this chemical down the drain
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or in regular trash.[2][7]
1. Waste Collection:

» Collect waste (Z)-acetic acid, (hydroxyimino)- and any materials contaminated with it (e.g.,
filter paper, absorbent pads) in a designated, compatible hazardous waste container.[8]

« If the waste is a liquid solution, it should be collected as "Liquid Hazardous Waste." If it is a
solid or on contaminated debris, collect it as "Solid Hazardous Waste."

2. Container Selection and Labeling:

o Use a container made of a material compatible with acids (e.g., high-density polyethylene -
HDPE).[2]

e The container must have a secure, screw-top cap to prevent leaks.[5]

o Label the container clearly with a "Hazardous Waste" tag provided by your EHS department
as soon as the first drop of waste is added.

Container & Labeling Requirements Specification

Plastic (HDPE preferred) with a tight-fitting

Container Type
screw cap.[2][5]

_ _ Do not fill beyond 90% capacity to allow for
Maximum Fill Level )
expansion.[9]

Affix a completed Hazardous Waste Label.

Include the full chemical name: "(Z)-Acetic acid,
Labeling (hydroxyimino)-", identify it as an "Acidic

Organic Waste," and list all components and

concentrations.

3. Segregation and Storage:

o Store the waste container in a designated Satellite Accumulation Area (SAA) at or near the
point of generation.[2][5]
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e Segregate this waste from incompatible materials, particularly bases, oxidizing agents, and
cyanides.[5]

o Ensure the container is kept closed at all times except when adding waste.[3][9]

» Store liquid waste containers within secondary containment (e.g., a chemical-resistant tray)
to contain potential spills.[10]

4. Requesting Disposal:

e Once the waste container is full (not exceeding 90%) or has been in storage for the
maximum allowable time (typically 6-12 months, check with your EHS), arrange for a pickup.

[2][5]

» Contact your institution's EHS office or use their designated online system (e.g., CHEMATIX)
to schedule a waste collection.[11]

Disposal Workflow Diagram
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Disposal Workflow for (Z)-Acetic acid, (hydroxyimino)-
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Caption: Workflow for the safe collection, storage, and disposal of (Z)-Acetic acid,
(hydroxyimino)-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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